![molecular formula C10H19Cl2N3O2S B3023335 N,N-dimethyl-2-[(pyridin-2-ylmethyl)amino]ethanesulfonamide dihydrochloride CAS No. 1203184-98-8](/img/structure/B3023335.png)
N,N-dimethyl-2-[(pyridin-2-ylmethyl)amino]ethanesulfonamide dihydrochloride
Overview
Description
Synthesis Analysis
The synthesis of sulfonamide derivatives has been a subject of interest due to their potential biological activities. In the first study, a novel compound, (E)-4-((pyridine-4-ylmethylene)amino)-N-(pyrimidin-2-yl)benzenesulfonamide (PY4DA), was synthesized through the condensation of pyridine-4-carboxaldehyde and sulfadiazine. The synthesis process was followed by characterization using various spectroscopic techniques such as FTIR, 1HNMR, and UV-Visible spectroscopy . Similarly, the second study reports the synthesis of (E)-4-((4-bromobenzylidene)amino)-N-(pyrimidin-2-yl) benzenesulfonamide by condensing 4-bromobenzaldehyde with sulfadiazine, characterized by FTIR and electronic spectra . These studies highlight the versatility of sulfonamide chemistry in generating novel compounds with potential applications.
Molecular Structure Analysis
Both studies employed Density Functional Theory (DFT) to investigate the molecular structure of the synthesized compounds. The FTIR spectra were computed using the B3LYP/6311++G(d,p) basis set, while the 1HNMR spectra were calculated using the standard GIAO method with DMSO as the solvent. The UV-Vis spectra were calculated using Time-Dependent Density Functional Theory (TD-DFT) with the same basis set level, indicating a thorough computational analysis to complement the experimental findings .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds are typical of condensation reactions, where an aldehyde group reacts with an amine to form an imine linkage. This reaction is facilitated by the removal of water during the process. The studies do not provide detailed reaction mechanisms, but the formation of the sulfonamide linkage is a key step in the synthesis of these compounds .
Physical and Chemical Properties Analysis
The physical properties of the compound PY4DA were predicted using the Swiss ADME online tool, which provides insights into the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of the compound. This is crucial for understanding the potential of the compound as a drug candidate . The second study does not explicitly mention the physical and chemical properties analysis, but the use of computational tools such as Multiwfn software to compute electron localization function (ELF), reduced density gradient (RDG), and localized orbital locator (LOL) provides valuable information about the electronic properties of the compound .
Mechanism of Action
The mechanism of action of DMPM is not specified in the available resources. Its mechanism of action would depend on its specific applications, which are not detailed in the current resources.
Safety and Hazards
properties
IUPAC Name |
N,N-dimethyl-2-(pyridin-2-ylmethylamino)ethanesulfonamide;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O2S.2ClH/c1-13(2)16(14,15)8-7-11-9-10-5-3-4-6-12-10;;/h3-6,11H,7-9H2,1-2H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZLHGOVLRYVQEX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)CCNCC1=CC=CC=N1.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19Cl2N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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